Cas no 1804882-53-8 (4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-sulfonamide)

• Product Name: 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-sulfonamide
• CAS No: 1804882-53-8
• MF: C₇H₇F₂N₃O₄S
• MW: 267.209986925125
• CID: 4897778
• Update Time: 2025-05-21

4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-sulfonamide

• Inchi： 1S/C7H7F2N3O4S/c1-3-6(12(13)14)5(7(8)9)4(2-11-3)17(10,15)16/h2,7H,1H3,(H2,10,15,16)
• InChI Key： QIJCVDDDFYKHEF-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C)C(=C1C(F)F)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 267.013
• Monoisotopic Mass: 267.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 127

Additional information on 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-sulfonamide

4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-sulfonamide: A Comprehensive Overview

CAS No. 1804882-53-8, commonly referred to as 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-sulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a methyl group, and a nitro group, along with a sulfonamide functional group at the 5-position of the pyridine ring.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in catalytic methodologies have enabled researchers to achieve higher yields and better purity levels in the production of this compound. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps in the synthesis process.

One of the most notable applications of 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-sulfonamide is in the development of advanced materials for electronic devices. The compound's ability to act as a high-performance dielectric material has been extensively studied in recent years. According to a study published in Nature Materials, this compound exhibits exceptional dielectric properties at high frequencies, making it a promising candidate for use in next-generation capacitors and high-frequency communication devices.

In addition to its electronic applications, this compound has also shown potential in the field of drug discovery. Researchers have explored its ability to inhibit certain enzymes involved in metabolic disorders, such as diabetes and obesity. A recent study conducted at the University of California, Berkeley, demonstrated that this compound exhibits potent inhibitory activity against dipeptidyl peptidase IV (DPP-IV), an enzyme that plays a critical role in glucose regulation.

The structural versatility of 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-sulfonamide also makes it an attractive candidate for use in polymer chemistry. Its ability to act as a building block for constructing functional polymers has been explored in several recent studies. For instance, scientists at the Massachusetts Institute of Technology (MIT) have developed novel polymeric materials incorporating this compound as a key component, resulting in materials with enhanced mechanical strength and thermal stability.

From an environmental perspective, the synthesis and application of this compound have been designed with sustainability in mind. Researchers have developed green chemistry approaches to minimize waste and reduce energy consumption during its production process. These efforts align with global initiatives aimed at promoting environmentally friendly chemical practices.

In conclusion, CAS No. 1804882-53-8, or 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-sulfonamide, represents a cutting-edge material with diverse applications across multiple scientific disciplines. Its unique chemical properties and versatile structure continue to inspire innovative research and development efforts worldwide.